2-Isopropyl-4-(2,2,2-trifluoroethoxy)benzoic acid

• IUPAC Name: 2-propan-2-yl-4-(2,2,2-trifluoroethoxy)benzoic acid
• InChI: InChI=1S/C12H13F3O3/c1-7(2)10-5-8(18-6-12(13,14)15)3-4-9(10)11(16)17/h3-5,7H,6H2,1-2H3,(H,16,17)
• InChI Key: LKQTWINSJFNAFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)OCC(F)(F)F)C(=O)O
• Molecular Formula: C12H13F3O3
• Molecular Weight: 262.22 g/mol

Description

2-Isopropyl-4-(2,2,2-trifluoroethoxy)benzoic acid is an organic compound characterized by the presence of an isopropyl group, a trifluoroethoxy group, and a benzoic acid moiety. This compound is of interest due to its unique chemical structure, which imparts distinct physical and chemical properties, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Isopropyl-4-(2,2,2-trifluoroethoxy)benzoic acid typically involves the reaction of 2-isopropylbenzoic acid with 2,2,2-trifluoroethanol in the presence of a suitable catalyst. The reaction conditions often include the use of a dehydrating agent to facilitate the esterification process. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

Industrial production of 2-Isopropyl-4-(2,2,2-trifluoroethoxy)benzoic acid follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to maintain consistent reaction conditions and improve yield. The use of advanced purification techniques, such as crystallization and chromatography, ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-Isopropyl-4-(2,2,2-trifluoroethoxy)benzoic acid undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the benzoic acid moiety to benzyl alcohol derivatives.

Substitution: The trifluoroethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophilic substitution reactions often employ reagents like sodium hydride (NaH) and alkyl halides.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of benzyl alcohol derivatives.

Substitution: Formation of various substituted benzoic acid derivatives.

Scientific Research Applications

2-Isopropyl-4-(2,2,2-trifluoroethoxy)benzoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe in studying enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Isopropyl-4-(2,2,2-trifluoroethoxy)benzoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluoroethoxy group enhances the compound’s lipophilicity, facilitating its penetration into biological membranes. This allows the compound to modulate various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

Similar Compounds

• 2,5-Bis(2,2,2-trifluoroethoxy)benzoic acid
• 4-(2,2,2-Trifluoroethoxy)benzoic acid
• 2-(2,2,2-Trifluoroethoxy)phenylboronic acid

Uniqueness

2-Isopropyl-4-(2,2,2-trifluoroethoxy)benzoic acid is unique due to the presence of both an isopropyl group and a trifluoroethoxy group, which impart distinct steric and electronic properties. These features enhance its reactivity and specificity in various chemical and biological contexts, making it a valuable compound for research and industrial applications .